3-[(E)-(2-{[5-methyl-2-(propan-2-yl)phenoxy]acetyl}hydrazinylidene)methyl]phenyl 2-chlorobenzoate

• Molecular Formula: C26H25ClN2O4
• Molecular Weight: 464.9 g/mol
• IUPAC Name: [3-[(E)-[[2-(5-methyl-2-propan-2-ylphenoxy)acetyl]hydrazinylidene]methyl]phenyl] 2-chlorobenzoate
• InChI: InChI=1S/C26H25ClN2O4/c1-17(2)21-12-11-18(3)13-24(21)32-16-25(30)29-28-15-19-7-6-8-20(14-19)33-26(31)22-9-4-5-10-23(22)27/h4-15,17H,16H2,1-3H3,(H,29,30)/b28-15+
• InChI Key: WKEFCXWVLPZOAI-RWPZCVJISA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)C(C)C)OCC(=O)N/N=C/C2=CC(=CC=C2)OC(=O)C3=CC=CC=C3Cl
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OCC(=O)NN=CC2=CC(=CC=C2)OC(=O)C3=CC=CC=C3Cl

Description

3-[(E)-(2-{[5-methyl-2-(propan-2-yl)phenoxy]acetyl}hydrazinylidene)methyl]phenyl 2-chlorobenzoate is a complex organic compound that features a combination of aromatic rings, hydrazone linkage, and ester functionality

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(E)-(2-{[5-methyl-2-(propan-2-yl)phenoxy]acetyl}hydrazinylidene)methyl]phenyl 2-chlorobenzoate typically involves multiple steps:

Formation of the Hydrazone Linkage: This step involves the reaction of 5-methyl-2-(propan-2-yl)phenoxyacetic acid with hydrazine hydrate to form the corresponding hydrazone.

Esterification: The hydrazone is then reacted with 2-chlorobenzoic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) to form the ester linkage.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of automated reactors, continuous flow systems, and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the aromatic rings and the hydrazone linkage.

Reduction: Reduction reactions can target the hydrazone linkage, converting it to the corresponding hydrazine.

Substitution: The aromatic rings can undergo electrophilic aromatic substitution reactions, introducing various substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine (Br2) and nitric acid (HNO3).

Major Products

Oxidation: Products may include quinones and other oxidized derivatives.

Reduction: The major product is the corresponding hydrazine derivative.

Substitution: Products include various substituted aromatic compounds depending on the reagents used.

Scientific Research Applications

Chemistry

Catalysis: The compound can be used as a ligand in coordination chemistry to form metal complexes that act as catalysts in various organic reactions.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Biology and Medicine

Pharmaceuticals: The compound’s structure suggests potential activity as an anti-inflammatory or anticancer agent, although specific biological activities would need to be confirmed through experimental studies.

Industry

Materials Science: The compound can be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-[(E)-(2-{[5-methyl-2-(propan-2-yl)phenoxy]acetyl}hydrazinylidene)methyl]phenyl 2-chlorobenzoate would depend on its specific application. In a biological context, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The hydrazone linkage and aromatic rings could play a role in these interactions, potentially affecting signal transduction pathways and cellular processes.

Comparison with Similar Compounds

Similar Compounds

Hydrazones: Compounds with similar hydrazone linkages, such as benzaldehyde phenylhydrazone.

Aromatic Esters: Compounds like methyl 2-chlorobenzoate, which share the ester functionality and aromatic ring.

Uniqueness

The uniqueness of 3-[(E)-(2-{[5-methyl-2-(propan-2-yl)phenoxy]acetyl}hydrazinylidene)methyl]phenyl 2-chlorobenzoate lies in its combination of structural features, including the hydrazone linkage, ester functionality, and specific substituents on the aromatic rings. This combination can impart unique chemical and biological properties, making it a valuable compound for research and industrial applications.